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Compound of Interest

Compound Name: 2-(N-Ethyl-m-toluidino)ethanol

Cat. No.: B127280

In-Depth Technical Guide: 2-(N-Ethyl-m-
toluidino)ethanol

Abstract: This document provides a comprehensive technical overview of 2-(N-Ethyl-m-
toluidino)ethanol (CAS No. 91-88-3), a key chemical intermediate. It details the molecule's
fundamental structural and physicochemical properties, outlines robust analytical workflows for
its characterization, and discusses its primary applications and safety considerations. This
guide is intended to serve as an essential resource for researchers, chemists, and drug
development professionals engaged in work involving this compound.

Introduction

2-(N-Ethyl-m-toluidino)ethanol, also known as N-Ethyl-N-(2-hydroxyethyl)-m-toluidine, is a
substituted aminotoluene that holds significance as a versatile building block in organic
synthesis.[1][2] Its molecular architecture, which combines a tertiary amine, an aromatic ring,
and a primary alcohol, imparts a unique set of chemical reactivities. These features allow it to
be a precursor in the synthesis of various target molecules, particularly in the manufacturing of
dyes and in specialized chemical research.[2][3][4] This guide aims to consolidate the critical
technical information required for the effective and safe utilization of this compound in a
laboratory and industrial context.

Molecular Structure and Identification
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A precise understanding of the molecular structure is the foundation for predicting a
compound's reactivity, interactions, and spectral properties.

Chemical Structure

The molecule consists of an N-ethyl aniline core where the phenyl group is substituted with a
methyl group at the meta-position (position 3). The nitrogen atom is further functionalized with a
2-hydroxyethyl group.

Figure 1: Molecular structure of 2-(N-Ethyl-m-toluidino)ethanol.

Key Identifiers and Molecular Weight

Accurate identification and quantification rely on standardized chemical identifiers and precise
molecular weight. The compound's molecular formula is C11H17NO.[1][3][5]

Identifier Value Source(s)
Molecular Weight 179.26 g/mol [L1[31I516]1[71[8]
CAS Number 91-88-3 [11[5]16]

IUPAC Name 2 (N-ethyl-3- [1]

methylanilino)ethanol

N-Ethyl-N-(2-hydroxyethyl)-m-

Synonym toluidine 15119}
EC Number 202-105-9 [6][8]
PubChem CID 7067 [1]

SMILES CCN(CCO)clccec(C)el [1][6]

Physicochemical Properties

The physical properties of a compound dictate its handling, storage, and separation
procedures. 2-(N-Ethyl-m-toluidino)ethanol is typically a clear yellow to green liquid at room
temperature.[2]
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Property Value Conditions /| Notes  Source(s)
Form Liquid At 25 °C [6]
Melting Point -19 °C [2][9]
Boiling Point 114-115°C At 1 mmHg [21[6]1[71[9]
Density 1.019 g/mL At 25 °C [21[61[7]
_ DIN 51758, closed
Flash Point 148 °C (298.4 °F) [6]
cup
Refractive Index 1.555 n20/D [21[61[7]
Water Solubility Insoluble [2]
Store in a dry, sealed
Storage Temperature Room Temperature ) [2][9]
container

Analytical Characterization and Quality Control

Ensuring the identity and purity of 2-(N-Ethyl-m-toluidino)ethanol is critical for its reliable use
in any application. A multi-step analytical workflow is the most robust approach. The choice of

these techniques is driven by the need to confirm the molecular structure, verify the molecular
weight, and quantify any impurities.
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Figure 2: A logical workflow for the comprehensive characterization and quality control of 2-(N-
Ethyl-m-toluidino)ethanol.

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)

This protocol describes a standard method for assessing the purity of a sample of 2-(N-Ethyl-
m-toluidino)ethanol. The volatility and thermal stability of the compound make it an ideal

candidate for GC analysis.

e Standard and Sample Preparation:
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o Standard Preparation: Accurately prepare a 1.0 mg/mL stock solution of a certified
reference standard of 2-(N-Ethyl-m-toluidino)ethanol in ethyl acetate.

o Sample Preparation: Accurately weigh approximately 25 mg of the test sample into a 25
mL volumetric flask and dilute to volume with ethyl acetate to achieve a nominal
concentration of 1.0 mg/mL.

e Instrumentation and Conditions:

o Justification: A general-purpose, non-polar column is selected due to its robustness and its
ability to separate compounds based primarily on their boiling points. The temperature
program is designed to elute the target analyte in a reasonable time with good peak shape
while separating it from lower-boiling solvents and higher-boiling impurities.

o Instrument: Gas chromatograph with a Flame lonization Detector (FID).
o Column: DB-1 or equivalent (30 m x 0.25 mm ID, 0.25 pm film thickness).
o Carrier Gas: Helium, constant flow at 1.2 mL/min.
o Temperatures:

= Inlet: 250 °C

» Detector (FID): 300 °C
o Oven Program:

» Initial: 150 °C, hold for 1 minute.

= Ramp: 10 °C/min to 280 °C.

» Hold: Hold at 280 °C for 5 minutes.
o Injection: 1 pL, split ratio 50:1.

o Data Analysis and System Suitability:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b127280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o System Suitability: Inject the standard solution five times. The relative standard deviation
(RSD) of the peak area for the main peak should be < 2.0%.

o Analysis: Inject the standard and sample solutions. Identify the peak for 2-(N-Ethyl-m-
toluidino)ethanol in the sample chromatogram by comparing its retention time to that of
the standard.

o Calculation: Calculate the purity using the area percent method.
» Purity (%) = (Area of Analyte Peak / Total Area of All Peaks) * 100
Applications and Reactivity
The utility of 2-(N-Ethyl-m-toluidino)ethanol stems from the reactivity of its functional groups.
» Dye Intermediate: It is a key precursor in the synthesis of certain solvent and disperse dyes.

e Organic Synthesis: The hydroxyl group can undergo esterification or act as a nucleophile in
substitution reactions.[3] The tertiary amine can be quaternized or participate in other
reactions characteristic of anilines.

» Research Applications: It has been used in studies developing new methods for serum
triglyceride determination and in quantitative structure—activity relationship (QSAR) models
for predicting the aquatic toxicity of chemicals.[2]

Safety and Handling

Proper handling is crucial to ensure laboratory safety. 2-(N-Ethyl-m-toluidino)ethanol is
classified as harmful if swallowed.[6]

» Hazard Classifications: Acute Toxicity, Oral (Category 4).[6]

o Personal Protective Equipment (PPE): Chemical-resistant gloves (e.qg., nitrile), safety
glasses with side shields or goggles, and a lab coat are mandatory.

« Handling: Work in a well-ventilated area or a chemical fume hood to minimize inhalation
exposure. Avoid contact with skin, eyes, and clothing.
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Storage: Store in a tightly closed container in a cool, dry place away from oxidizing agents. It
is classified as a combustible liquid.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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